Cas no 7404-81-1 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- 5,9-dinitrotridecane-2,12-dione
- 7404-81-1
- DTXSID10323136
- NSC-403130
- NSC403130
-
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- Inchi: InChI=1S/C13H22N2O6/c1-10(16)6-8-12(14(18)19)4-3-5-13(15(20)21)9-7-11(2)17/h12-13H,3-9H2,1-2H3
- InChI Key: UFIRUAZYPUGOBZ-UHFFFAOYSA-N
- SMILES: CC(=O)CCC(CCCC(CCC(=O)C)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 302.14786
- Monoisotopic Mass: 302.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126Ų
- XLogP3: 1
Experimental Properties
- Density: 1.146
- Boiling Point: 490.5°C at 760 mmHg
- Flash Point: 230.8°C
- Refractive Index: 1.475
- PSA: 120.42
- LogP: 3.23210
Related Literature
-
Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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